Cas no 19824-25-0 (5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid)

• Product Name: 5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid
• CAS No: 19824-25-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD07186392
• CID: 1074162
• PubChem ID: 3159596
• Update Time: 2025-04-24

5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid
• 5-Aethoxy-1H-pyrimidin-2,4-dion
• 5-Aethoxy-1-methyl-benzimidazol
• 5-Aethoxy-1-methyl-indol
• 5-Aethoxy-1-methyl-indol-2-carbonsaeure
• 5-ethoxy-1-methyl-1H-benzoimidazole
• 5-Ethoxy-1-methyl-2-carboxy-indol
• 5-ethoxy-1-methyl-indole
• 5-ethoxy-1-methyl-indole-2-carboxylic acid
• 5-ethoxypyrimidine-2,4(1h,3h)-dione
• 5-ethoxyuracil
• AC1L5VDE
• AC1Q6D7V
• AR-1G7994
• CTK5D6205
• NSC37681
• SureCN2148346
• SureCN6647291
• AKOS JY2083280
• TIMTEC-BB SBB011412
• ASINEX-REAG BAS 10143739
• STK689834
• VS-08041
• BBL025658
• AKOS000112398
• 5-Ethoxy-1-methyl-1H-indole-2-carboxylicacid
• SR-01000368683
• SR-01000368683-1
• 19824-25-0
• CS-0313257
• 5-ethoxy-1-methylindole-2-carboxylic acid

• MDL： MFCD07186392
• Inchi： 1S/C12H13NO3/c1-3-16-9-4-5-10-8(6-9)7-11(12(14)15)13(10)2/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key： NKKFVMSSWWSCJN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C=C(C(=O)O)N2C

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 428.2±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid

Introduction to 5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid (CAS No. 19824-25-0)

5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 19824-25-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This indole derivative has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents. The presence of both ethoxy and methyl substituents on the indole core introduces unique electronic and steric properties, which can be leveraged to modulate interactions with biological targets.

The indole moiety, a prominent aromatic system in nature, is well-documented for its role in various pharmacological applications. Compounds featuring the indole core have been extensively studied for their potential in treating neurological disorders, cancer, and infectious diseases. Specifically, 5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid represents an interesting derivative that could serve as a precursor or intermediate in the synthesis of more complex molecules with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on indole derivatives as potential drug candidates. The structural flexibility of indoles allows for the introduction of diverse functional groups, enabling the design of molecules with tailored biological activities. For instance, studies have demonstrated that modifications at the 5-position of the indole ring can significantly influence the binding affinity and selectivity of compounds toward specific enzymes or receptors. The ethoxy group in 5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid may contribute to enhanced solubility and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of 5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid is its potential as a building block for more complex scaffolds. Medicinal chemists often employ such intermediates to explore structure-activity relationships (SARs), which are essential for optimizing drug candidates. The carboxylic acid functionality at the 2-position provides a handle for further derivatization, allowing chemists to introduce additional pharmacophores or improve pharmacokinetic properties. This versatility makes 5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid a valuable asset in synthetic chemistry pipelines.

Recent advancements in computational chemistry have further enhanced the utility of 5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid. Molecular modeling techniques enable researchers to predict how modifications to this compound might affect its interactions with biological targets. For example, virtual screening can be used to identify potential binding sites on proteins or enzymes, guiding the design of analogs with improved efficacy or reduced toxicity. Such computational approaches are increasingly integral to modern drug discovery processes.

The synthesis of 5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid itself is another area of interest. While specific synthetic routes may vary depending on desired purity and scale, common strategies often involve multi-step organic transformations starting from commercially available precursors. Key steps may include functional group interconversions, such as alkylation or esterification, followed by purification techniques like column chromatography or recrystallization. The efficiency and scalability of these synthetic pathways are crucial for industrial applications.

Beyond its synthetic utility, 5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid has shown promise in preliminary biological assays. Researchers have investigated its potential effects on various cellular pathways, including those relevant to inflammation and cancer progression. While these studies are often in early stages, they highlight the compound's potential as a lead molecule for further development. The ability to modulate biological processes through targeted chemical modifications makes indole derivatives particularly attractive for drug discovery efforts.

The growing interest in natural product-inspired scaffolds has also contributed to the relevance of compounds like 5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid. Many biologically active molecules are derived from or inspired by natural products, which often exhibit high specificity and potency due to their complex structures. By leveraging such motifs, chemists can design novel compounds with improved pharmacological profiles while minimizing off-target effects.

In conclusion,5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid (CAS No. 19824-25) represents a fascinating compound with significant potential in pharmaceutical research and development. Its structural features make it a versatile scaffold for synthesizing novel therapeutic agents, while its biological activity suggests promising applications in treating various diseases. As research continues to uncover new synthetic methodologies and computational tools,5-Ethoxy-1-methyl-1H-indole-2-carboxylic acid is poised to remain an important compound in the ongoing quest for innovative treatments.